Cas no 1213454-79-5 ([(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE)

• Product Name: [(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE
• CAS No: 1213454-79-5
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 5593383
• PubChem ID: 30118321
• Update Time: 2025-09-24

[(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE Chemical and Physical Properties

Names and Identifiers

• [(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE
• Benzenemethanamine, 3-chloro-N,α-dimethyl-, (αS)-
• 1213454-79-5
• (S)-1-(3-CHLOROPHENYL)-N-METHYLETHAN-1-AMINE
• AKOS017518287
• Y12192

• Inchi： 1S/C9H12ClN/c1-7(11-2)8-4-3-5-9(10)6-8/h3-7,11H,1-2H3/t7-/m0/s1
• InChI Key： IYUOJXAYGDGASL-ZETCQYMHSA-N
• SMILES： N([C@H](C1=CC=CC(Cl)=C1)C)C

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.058±0.06 g/cm3(Predicted)
• Boiling Point: 210.4±15.0 °C(Predicted)
• pka: 9.36±0.10(Predicted)

Additional information on [(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE

Comprehensive Overview of [(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE (CAS No. 1213454-79-5)

[(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE (CAS No. 1213454-79-5) is a chiral amine compound with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 3-chlorophenyl group and a methylamine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for developing enantioselective catalysts and therapeutic agents.

The compound's CAS number 1213454-79-5 is a key identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for chiral amines like [(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE has surged, driven by advancements in asymmetric synthesis and drug discovery. This trend aligns with the growing focus on green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional methods.

One of the most searched questions in the field is: "What are the applications of chiral amines in drug development?" This compound's enantiopure form is particularly relevant here, as it can influence the efficacy and safety of pharmaceuticals. For instance, [(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE may serve as a precursor for central nervous system (CNS) drugs or enzyme inhibitors, addressing conditions like depression or neurodegenerative diseases.

Another hot topic is the role of computational chemistry in optimizing synthetic pathways for compounds like CAS No. 1213454-79-5. AI-driven tools are now used to predict reaction outcomes, reducing trial-and-error in labs. This aligns with searches such as "How can machine learning improve chemical synthesis?"—a question frequently explored in academic and industrial circles.

From a technical perspective, the physical and chemical properties of [(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE are critical for its handling and application. Its melting point, solubility, and stability under various conditions are often queried in research forums. These parameters are essential for formulating scalable production processes, especially in GMP-compliant environments.

In summary, [(1S)-1-(3-CHLOROPHENYL)ETHYL](METHYL)AMINE (CAS No. 1213454-79-5) represents a versatile building block in modern chemistry. Its alignment with trends like precision medicine and AI-assisted research underscores its relevance. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in next-generation innovations.